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Compound of Interest

Compound Name: BETd-260

Cat. No.: B15621381

Audience: Researchers, scientists, and drug development professionals.

Introduction

BETd-260 is a highly potent and efficacious Proteolysis Targeting Chimera (PROTAC)
designed to induce the degradation of Bromodomain and Extra-Terminal (BET) family proteins,
including BRD2, BRD3, and BRD4.[1][2][3] These proteins are epigenetic "readers"” that play a
crucial role in regulating gene transcription and are implicated in the pathogenesis of various
diseases, including cancer.[2][4][5] BETd-260 functions by simultaneously binding to a BET
protein and the E3 ubiquitin ligase Cereblon, thereby leading to the ubiquitination and
subsequent proteasomal degradation of the target BET protein.[1][6] This targeted degradation
approach offers a powerful strategy for studying BET protein function and for developing novel
therapeutics.

These application notes provide a detailed protocol for the preparation, storage, and handling
of BETd-260 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of BETd-260 is provided in the table below. It
is crucial to use this information for accurate stock solution preparation and subsequent
experimental dilutions.
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Property Value Reference
Molecular Weight 798.89 g/mol [1][6]
Appearance White to Yellow Solid [7]
o ~25 mg/mL (approx. 31.29
Solubility in DMSO [1]
mM)
CAS Number 2093388-62-4 [1][7][8]

Note: The solubility of BETd-260 in DMSO can be enhanced by using a fresh, anhydrous grade
of DMSO and by employing methods such as sonication or gentle warming.[1][6] It is important
to note that hygroscopic DMSO can significantly impact the solubility of the product.[1]

Experimental Protocols

 BETd-260 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \Vortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

» BETd-260 is a potent bioactive compound. Handle with care and avoid direct contact with
skin and eyes.

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.
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o Consult the Safety Data Sheet (SDS) for BETd-260 for comprehensive safety information.

This protocol describes the preparation of a 10 mM stock solution of BETd-260 in DMSO. The
volumes can be scaled as needed.

» Equilibration: Allow the vial of BETd-260 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of BETd-260 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 7.99 mg of BETd-260.

» Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
BETd-260 powder. To continue the example, add 1 mL of DMSO.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
dissolution is slow, sonication in a water bath for a few minutes can be beneficial.[1][6]
Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes.[1][9]

o Storage: Store the aliquots at -80°C for long-term storage.[1][8] For short-term storage,
-20°C is also acceptable.[9] Ensure the vials are tightly sealed and protected from light.[1]

The following tables provide quick reference values for preparing common stock solution
concentrations.

Table 1: Mass of BETd-260 required for different stock solution concentrations and volumes.
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Desired Concentration

Volume of DMSO

Mass of BETd-260 to

(mM) Weigh (mg)
1 1mL 0.80

5 1mL 3.99

10 1mL 7.99

20 1mL 15.98

1 5mL 3.99

5 5mL 19.97

|10 |5 mL|39.94 |

Table 2: Volume of DMSO to add for a given mass of BETd-260.

Mass of BETd-260 (mg)

Desired Concentration

Volume of DMSO to Add

(mM) (mL)
1 1 1.25
1 5 0.25
1 10 0.13
5 1 6.26
5 5 1.25

| 5110 0.63 |

Storage and Stability

Proper storage of the BETd-260 stock solution is critical for maintaining its activity and

ensuring experimental reproducibility.
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Storage Condition Duration

Notes Reference

-80°C in DMSO 6-12 months

Recommended for
long-term storage.

(1168l

Protect from light.

-20°C in DMSO At least 6 months

Suitable for
intermediate-term ]
storage. Avoid freeze-

thaw cycles.

4°C in DMSO Up to 2 weeks

For short-term use. [8]

It is best practice to prepare fresh working solutions from the frozen stock for each experiment.

Visualizations
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Caption: Workflow for preparing BETd-260 stock solution in DMSO.
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Caption: Simplified signaling pathway of BETd-260-induced protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15621381?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/BETd-260.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5788414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5788414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5788414/
https://www.cancer-research-network.com/2020/11/18/betd-260-is-a-potent-protac-bet-degrader/
https://synapse.patsnap.com/drug/4e6672259394478394779f7665c5c3d8
https://pmc.ncbi.nlm.nih.gov/articles/PMC8106541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8106541/
https://www.targetmol.com/compound/betd-260
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ateh9aa79d9a
https://dcchemicals.com/coa/COA_DC11566.html
https://bpsbioscience.com/media/wysiwyg/PROTAC/82023_Lot_231116.pdf
https://www.benchchem.com/product/b15621381#how-to-prepare-betd-260-stock-solution-with-dmso
https://www.benchchem.com/product/b15621381#how-to-prepare-betd-260-stock-solution-with-dmso
https://www.benchchem.com/product/b15621381#how-to-prepare-betd-260-stock-solution-with-dmso
https://www.benchchem.com/product/b15621381#how-to-prepare-betd-260-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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